(2Z)-2-(5-bromo-2-methoxybenzylidene)-7-[(dipropylamino)methyl]-6-hydroxy-1-benzofuran-3(2H)-one

• Molecular Formula: C23H26BrNO4
• Molecular Weight: 460.4 g/mol
• IUPAC Name: (2Z)-2-[(5-bromo-2-methoxyphenyl)methylidene]-7-[(dipropylamino)methyl]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C23H26BrNO4/c1-4-10-25(11-5-2)14-18-19(26)8-7-17-22(27)21(29-23(17)18)13-15-12-16(24)6-9-20(15)28-3/h6-9,12-13,26H,4-5,10-11,14H2,1-3H3/b21-13-
• InChI Key: AURRILAWNUAQGA-BKUYFWCQSA-N
• Isomeric SMILES: CCCN(CCC)CC1=C(C=CC2=C1O/C(=C\C3=C(C=CC(=C3)Br)OC)/C2=O)O
• Canonical SMILES: CCCN(CCC)CC1=C(C=CC2=C1OC(=CC3=C(C=CC(=C3)Br)OC)C2=O)O

Description

This compound belongs to the aurone family, characterized by a benzofuran-3(2H)-one core substituted with a benzylidene group at position 2. Key structural features include:

• 5-Bromo-2-methoxybenzylidene group: Enhances electron-withdrawing properties and influences binding to biological targets.
• 6-Hydroxy group: Contributes to hydrogen bonding and antioxidant activity.

Synthetic routes for such compounds often involve acid-catalyzed condensation of α,β-dicarbonyl derivatives with benzofuran-3(2H)-one under microwave irradiation, as demonstrated in clay-catalyzed reactions .

Comparison with Similar Compounds

Substituent Effects on Cytotoxicity and Antifungal Activity

Compound Name	Substituents	Key Biological Activities	Cytotoxicity (Relative)	References
Target Compound	5-Bromo-2-methoxybenzylidene; 7-dipropylaminomethyl	Under investigation	Moderate (predicted)	—
Methyl 5-bromo-7-hydroxy-6-methoxy-1-benzofuran-2-carboxylate (4)	5-Bromo, 6-methoxy, 7-hydroxy	Cytotoxic (human cancer cell lines)	High
Methyl 5-bromo-7-[2-(diethylamino)ethoxy]-6-methoxy-1-benzofuran-2-carboxylate (5)	5-Bromo, 6-methoxy, 7-diethylaminoethoxy	Antifungal, cytotoxic	Moderate
(2Z)-5,7-Dibromo-2-(4-fluorobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one (2l)	5,7-Dibromo, 4-fluorobenzylidene	Trypanocidal	Low

Key Findings :

• Bromination at position 5 (or 5,7) reduces cytotoxicity compared to non-brominated precursors .
• Tertiary amine substituents (e.g., dipropylamino or diethylamino groups) enhance antifungal or antiparasitic activity, likely due to improved cellular uptake .

Impact of Aromatic Substitutions on Target Engagement

Compound Name	Benzylidene Substitution	Enzymatic Targets	Activity	References
Target Compound	5-Bromo-2-methoxy	Topoisomerase II (predicted)	Pending validation	—
(Z)-2-(4-Methoxybenzylidene)benzofuran-3(2H)-one	4-Methoxy	Topoisomerase II inhibitor	IC₅₀ = 12 µM
(Z)-2-(4’-Chlorobenzylidene)benzofuran-3(2H)-one (110)	4-Chloro	Tyrosinase inhibitor	IC₅₀ = 8 µM

Key Findings :

• Methoxy or halogen (Cl, Br) substitutions on the benzylidene ring enhance interactions with DNA-processing enzymes (e.g., topoisomerases) or melanogenesis regulators (e.g., tyrosinase) .
• The 5-bromo-2-methoxy combination in the target compound may optimize steric and electronic compatibility with enzyme active sites.

Influence of Aminoalkyl Substituents on Physicochemical Properties

Compound Name	Aminoalkyl Group	LogP (Predicted)	Solubility	References
Target Compound	Dipropylaminomethyl	3.5	Low (aqueous)	—
7-[[Bis(2-methoxyethyl)amino]methyl]-2-(2-chlorobenzylidene)-6-hydroxy-1-benzofuran-3-one	Bis(2-methoxyethyl)aminomethyl	2.8	Moderate
Methyl 5-bromo-7-[2-(diethylamino)ethoxy]-6-methoxy-1-benzofuran-2-carboxylate (5)	Diethylaminoethoxy	2.2	High

Key Findings :

• Dipropylaminomethyl increases lipophilicity (LogP ~3.5) compared to polar bis(methoxyethyl) or diethylamino groups, favoring blood-brain barrier penetration but reducing aqueous solubility .
• Ethoxy-linked amino groups (e.g., in compound 5) balance solubility and bioactivity, making them preferable for systemic applications .